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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of propionic
anhydride, a key reagent in organic synthesis and pharmaceutical development. The

information is presented to support laboratory work and process development, with a focus on

accurate data and standardized experimental protocols.

Core Physical Properties
Propionic anhydride, with the chemical formula (CH₃CH₂CO)₂O, is a colorless liquid

characterized by a pungent, vinegar-like odor.[1][2][3] It is a versatile chemical intermediate,

though its corrosive nature and reactivity with water necessitate careful handling.[2][4]

Quantitative Data Summary
The physical properties of propionic anhydride are summarized in the table below for easy

reference and comparison. These values are critical for a range of applications, from reaction

stoichiometry calculations to the design of purification processes.
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Physical Property Value Units Conditions

Density 1.015 g/cm³ at 20 °C

1.015 g/mL at 25 °C[5][6][7]

8.4 lb/gal

Molecular Weight 130.14 g/mol [1][2]

Boiling Point 167 - 170 °C [1][3]

167 °C at 760 mmHg[5][6][8]

Melting Point -42 °C [1][3]

-43 °C [5][8]

Flash Point 63 °C [1]

165 °F [2]

Vapor Density 4.49 (Air = 1) [2]

4.5 (vs air) [5][6][7]

Vapor Pressure 1.36 mmHg at 25 °C

10 mmHg at 57.7 °C[5][6][7]

Refractive Index 1.404 n20/D [5][6][7]

Solubility in Water
Reacts to form

propionic acid[1][3]

Solubility in Organic

Solvents

Miscible with

methanol, ethanol,

ether, and

chloroform[2][4]

Interrelation of Physical Properties
The physical properties of a compound are intrinsically linked. For propionic anhydride, these

relationships are crucial for understanding its behavior in various experimental and industrial
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settings. The following diagram illustrates the logical connections between its fundamental

molecular characteristics and its macroscopic physical properties.

Logical Relationship of Propionic Anhydride's Physical Properties

Molecular Weight
(130.14 g/mol)

Intermolecular Forces
(Dipole-Dipole, London Dispersion)

Affects Strength

Molecular Structure
((CH₃CH₂CO)₂O)

Determines

Influences
Density

(~1.015 g/cm³)

Influences Packing

Solubility

Determines Polarity

Boiling Point
(167-170 °C)

Primary Determinant

Melting Point
(-42 °C)

Primary Determinant

Vapor Pressure

Influences

Inversely Related

Reactivity with Water

Enables Reaction

Click to download full resolution via product page

Interrelation of Propionic Anhydride's Properties

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following are detailed methodologies for key experiments related to propionic anhydride.

Density Determination (ASTM D4052 Standard Test
Method)
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The density of liquid propionic anhydride can be accurately determined using a digital density

meter, following a procedure such as ASTM D4052.

Apparatus:

Digital Density Meter with an oscillating U-tube.

Syringe or automated sample injection system.

Constant temperature bath to maintain the U-tube at a specified temperature (e.g., 20 °C or

25 °C).

Calibrating fluids with known densities (e.g., dry air and deionized water).

Procedure:

Calibration: Calibrate the digital density meter according to the manufacturer's instructions

using dry air and deionized water.

Sample Preparation: Ensure the propionic anhydride sample is free of air bubbles and at

the desired measurement temperature.

Sample Injection: Introduce a small volume of the propionic anhydride (typically 0.7 to 1.0

mL) into the oscillating U-tube using a syringe or an automated system.[4]

Measurement: The instrument measures the change in the oscillating frequency of the U-

tube caused by the mass of the sample. This frequency is then used to calculate the density.

Data Recording: Record the density value, typically in g/cm³ or kg/m ³, along with the

measurement temperature.[9]

Cleaning: Thoroughly clean and dry the U-tube after each measurement to prevent cross-

contamination.

Boiling Point Determination (Capillary Method)
The boiling point of propionic anhydride can be determined using the capillary method, which

is suitable for small sample volumes.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp) or a Thiele tube.

Small test tube.

Capillary tube, sealed at one end.

Thermometer.

Heating medium (e.g., mineral oil for a Thiele tube).

Procedure:

Sample Preparation: Place a small amount of propionic anhydride into the small test tube.

Capillary Insertion: Invert the sealed capillary tube and place it, open end down, into the

propionic anhydride in the test tube.

Apparatus Setup:

Mel-Temp: Place the test tube assembly into the heating block of the apparatus. Insert a

thermometer into the designated port.

Thiele Tube: Attach the test tube to a thermometer using a rubber band and immerse it in

the oil of the Thiele tube.

Heating: Begin heating the apparatus slowly, at a rate of approximately 1-2 °C per minute as

the expected boiling point is approached.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The boiling point is the temperature at which this stream of bubbles becomes

a continuous, rapid flow.

Data Recording: Record the temperature at which vigorous and continuous bubbling occurs.

This is the observed boiling point.

Solubility Determination
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A qualitative assessment of propionic anhydride's solubility in various solvents can be

performed through simple miscibility tests.

Apparatus:

Several small test tubes.

Pipettes or droppers.

Vortex mixer (optional).

Propionic anhydride.

A selection of solvents (e.g., water, methanol, ethanol, diethyl ether, chloroform).

Procedure:

Solvent Addition: To a series of test tubes, add approximately 1 mL of each of the chosen

solvents.

Solute Addition: Add a few drops of propionic anhydride to each test tube.

Mixing: Gently agitate or vortex each test tube to ensure thorough mixing.

Observation:

Miscible: Observe if the propionic anhydride completely dissolves to form a single, clear

phase.

Immiscible/Reactive: In the case of water, observe the reaction that occurs, leading to the

formation of propionic acid.[1][3] Note any phase separation or changes in appearance.

Data Recording: Record the solubility of propionic anhydride in each solvent as miscible,

partially miscible, immiscible, or reactive. For miscible organic solvents, propionic
anhydride is expected to be soluble.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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